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Compound of Interest

Compound Name: 4-Ethylbenzonitrile

Cat. No.: B1329635

An In-depth Technical Guide to p-
Ethylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of p-Ethylbenzonitrile (4-Ethylbenzonitrile). The information is curated for
professionals in research, scientific, and drug development fields, with a focus on delivering
precise data and methodologies.

Chemical Identity and Physical Properties

p-Ethylbenzonitrile, also known as 4-ethylbenzenecarbonitrile, is an aromatic nitrile.[1] It is
characterized by a benzene ring substituted with an ethyl group and a nitrile group at the para
position.[1] This compound is typically a colorless to light yellow liquid at room temperature.[1]
[2] It has low solubility in water but is soluble in organic solvents like ethanol and acetone.[1]

Table 1: Physical and Chemical Properties of p-Ethylbenzonitrile
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Property Value Reference
CAS Number 25309-65-3 [2][3]
Molecular Formula CoHoN [41[5]
Molecular Weight 131.17 g/mol [31[5]
Appearance Colorless to light yellow liquid [2]

Boiling Point 237 °C (lit.) [2]

Density 0.956 g/mL at 25 °C (lit.) [2][3]
Refractive Index n20/D 1.527 (lit.) [2][3]

Flash Point 97.8 °C (208.0 °F) - closed cup  [2][3]
N Low solubility in water; soluble
Solubility ) ) [1]
in organic solvents.
Sealed in a dry place at room
Storage [2]

temperature.

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of p-

Ethylbenzonitrile. Key spectral data are summarized below.

Table 2: Spectral Data for p-Ethylbenzonitrile

Technique

Availability/Reference

13C NMR Spectroscopy

Data available.[5]

Mass Spectrometry (GC-MS)

Data available.[5]

Infrared (IR) Spectroscopy

Vapor phase IR spectra available.[5]

Synthesis of p-Ethylbenzonitrile
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A common method for the synthesis of 4-ethylbenzonitrile involves the reaction of
ethylbenzene with ammonium thiocyanate in the presence of hydrofluoric acid to form an
intermediate, ethyl-thiobenzamide, which is then converted to 4-ethylbenzonitrile.[6]

Materials:

Ethylbenzene

Ammonium thiocyanate

98% Hydrofluoric acid

e Ice

Polyethylene vessel (1 liter capacity)

Procedure:

e In a 1-liter polyethylene vessel cooled to -20 °C, add 0.5 L of 98% hydrofluoric acid with
agitation.[6]

» To the stirred acid, add 46 g (0.6 mol) of ammonium thiocyanate in portions.[6]

e Subsequently, add 53 g (0.5 mol) of ethylbenzene in portions.[6]

o Continue agitation for 20 hours at room temperature.[6]

e Pour the reaction mixture onto ice, which will cause a precipitate to form and slowly
crystallize.[6]

« Filter the precipitate by suction and wash it with water.[6]

e The intermediate, 4-ethyl-thiobenzamide, can be recovered and purified.[6]

o The 4-ethylbenzonitrile is then obtained from the thioamide intermediate by treatment with
an alkali to split off hydrogen sulfide.[6]
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Synthesis Workflow of p-Ethylbenzonitrile

Reactants

Ethylbenzene Ammonium Thiocyanate Hydrofluoric Acid

\ Reav:tion /

Mixing at -20°C in Polyethylene Vessel

:

Stirring for 20 hours at Room Temperature

Workup & Isolation

Pouring onto Ice

:

Precipitation of Intermediate

;

Suction Filtration and Washing

Final Product Formation

4-Ethyl-thiobenzamide

'

Treatment with Alkali (H2S removal)

:

p-Ethylbenzonitrile
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Properties and Relationships of p-Ethylbenzonitrile

Chemical Identity

p-Ethylbenzonitrile
(CoHsN)

l \ \ Physical PropertN \

Aromatic Nitrile
(Ethyl + Cyano group)

Colorless to light yellow liquid Soluble in organic solvents Boiling Point: 237 °C Density: 0.956 g/mL

Chemical Proper;i'es & Applications

Electron-deficient aromatic nitrile

Intermediate in organic synthesis

Pyrimidine & Triazine derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of p-Ethylbenzonitrile].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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